Cas no 435273-35-1 (2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile)

• Product Name: 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile
• CAS No: 435273-35-1
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD27998088
• CID: 5610677
• PubChem ID: 22049793
• Update Time: 2024-03-01

2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3818467
• EN300-8308755
• 435273-35-1
• 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile

• MDL： MFCD27998088
• Inchi： 1S/C10H8N2O/c1-12-6-9-7(5-11)3-2-4-8(9)10(12)13/h2-4H,6H2,1H3
• InChI Key： YGJCEJBWMDPCQY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C#N)C=2CN1C

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones